6-Bromo-2-(3-fluorophenyl)pyridazin-3(2H)-one

• IUPAC Name: 6-bromo-2-(3-fluorophenyl)pyridazin-3-one
• InChI: InChI=1S/C10H6BrFN2O/c11-9-4-5-10(15)14(13-9)8-3-1-2-7(12)6-8/h1-6H
• InChI Key: YEJXIHRMUXYOES-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)F)N2C(=O)C=CC(=N2)Br
• Molecular Formula: C10H6BrFN2O
• Molecular Weight: 269.07 g/mol

Description

6-Bromo-2-(3-fluorophenyl)pyridazin-3(2H)-one, also known as 6-Bromo-2-(3-fluorophenyl)pyridazin-3-one, is a heterocyclic aromatic compound with a unique chemical structure. It is a white crystalline solid that is soluble in organic solvents. It has a wide range of applications in the fields of medicinal chemistry, materials science, and organic synthesis.

Scientific Research Applications

6-Bromo-2-(3-fluorophenyl)pyridazin-3(2H)-one(3-fluorophenyl)pyridazin-3(2H)-one is of particular interest to researchers due to its unique chemical structure and its potential applications in medicinal chemistry, materials science, and organic synthesis. It has been used in the synthesis of novel heterocyclic compounds, and as a starting material for the synthesis of a variety of organic compounds. It has also been used as a ligand in coordination chemistry, and as a catalyst in organic reactions.

Mechanism of Action

6-Bromo-2-(3-fluorophenyl)pyridazin-3(2H)-one(3-fluorophenyl)pyridazin-3(2H)-one is a heterocyclic aromatic compound that has a unique chemical structure. Its mechanism of action is not well understood, but it is believed to act as an electron donor in certain chemical reactions. It has also been suggested that it may act as a catalyst in certain organic reactions.
Biochemical and Physiological Effects
The biochemical and physiological effects of 6-Bromo-2-(3-fluorophenyl)pyridazin-3(2H)-one(3-fluorophenyl)pyridazin-3(2H)-one are not well understood. It is known to be toxic to certain organisms, and it has been shown to have mutagenic and carcinogenic properties. It has also been shown to interfere with the metabolism of certain drugs.

Advantages and Limitations for Lab Experiments

6-Bromo-2-(3-fluorophenyl)pyridazin-3(2H)-one(3-fluorophenyl)pyridazin-3(2H)-one has several advantages and limitations when used in laboratory experiments. It is a relatively stable compound, and it can be easily synthesized in the laboratory. It is also soluble in organic solvents, making it easy to work with in the lab. However, it is toxic and can be carcinogenic, so it should be handled with caution. It also has a relatively low boiling point, so it should not be heated above its boiling point.

Future Directions

The potential applications of 6-Bromo-2-(3-fluorophenyl)pyridazin-3(2H)-one(3-fluorophenyl)pyridazin-3(2H)-one are vast and varied. It could be used in the synthesis of novel heterocyclic compounds, as a starting material for the synthesis of a variety of organic compounds, and as a ligand in coordination chemistry. It could also be used as a catalyst in organic reactions, and as a tool for studying biochemical and physiological processes. Additionally, it could be used to investigate the mechanism of action of certain drugs, and to develop new drugs and therapies.

Synthesis Methods

6-Bromo-2-(3-fluorophenyl)pyridazin-3(2H)-one(3-fluorophenyl)pyridazin-3(2H)-one can be synthesized through several different methods. The most common method is the reaction of 2-bromo-3-fluorophenol with potassium thiocyanate in the presence of a base. This reaction yields a mixture of 6-bromo-2-(3-fluorophenyl)pyridazin-3(2H)-one and 2-bromo-3-fluorophenol. This mixture can then be separated by column chromatography.